Cas no 76379-04-9 (Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate)

• Product Name: Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate
• CAS No: 76379-04-9
• MF: C₁₁H₂₀N₂O₅
• MW: 260.286903381348
• CID: 537919
• Update Time: 2023-08-03

Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,5-amino-4-[[(1,1-dimethylethoxy)carbonyl]amino]-5-oxo-, methyl ester,(R)-
• methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate
• CGMQVXPBMLTDSL-SSDOTTSWSA-N
• Methyl t-butyloxycarbonyl-D-isoglutaminate
• Methyl (4R)-4-tert-butoxycarbonylamino-4-carbamoylbutyrate

• Inchi： 1S/C11H20N2O5/c1-11(2,3)18-10(16)13-7(9(12)15)5-6-8(14)17-4/h7H,5-6H2,1-4H3,(H2,12,15)(H,13,16)/t7-/m1/s1
• InChI Key： CGMQVXPBMLTDSL-SSDOTTSWSA-N
• SMILES： O(C(N[C@@H](C(N)=O)CCC(=O)OC)=O)C(C)(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 8
• Complexity: 322
• XLogP3: -0.8
• Topological Polar Surface Area: 108